(4-((2-ethyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [4-[(2-ethylimidazol-1-yl)methyl]piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C19H22F3N3O/c1-2-17-23-9-12-25(17)13-14-7-10-24(11-8-14)18(26)15-5-3-4-6-16(15)19(20,21)22/h3-6,9,12,14H,2,7-8,10-11,13H2,1H3
• InChI Key: BPSARBYDWGAZJH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1CC2CCN(CC2)C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H22F3N3O
• Molecular Weight: 365.4 g/mol

Description

This compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving an imidazole ring attached to a piperidine ring and a phenyl ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Future Directions

The broad range of biological activities of imidazole derivatives suggests that they have significant potential for the development of new drugs. Future research could focus on exploring the specific biological activities of this compound and developing efficient methods for its synthesis.